Cas no 53651-70-0 (propanoic acid, 2-hydroxy-, propyl ester, (2r)- (9ci))
53651-70-0 structure
Product Name:propanoic acid, 2-hydroxy-, propyl ester, (2r)- (9ci)
CAS No:53651-70-0
MF:C6H12O3
MW:132.157682418823
CID:938891
PubChem ID:10654258
Update Time:2025-04-19
propanoic acid, 2-hydroxy-, propyl ester, (2r)- (9ci) Chemical and Physical Properties
Names and Identifiers
-
- propanoic acid, 2-hydroxy-, propyl ester, (2r)- (9ci)
- UNII-49676XVM5F
- InChI=1/C6H12O3/c1-3-4-9-6(8)5(2)7/h5,7H,3-4H2,1-2H3/t5-/m1/s1
- 49676XVM5F
- Propyl (R)-(+)-lactate
- Propanoic acid, 2-hydroxy-, propyl ester, (2R)-
- (+)-N-Propyl lactate
- Propyl lactate, (+)-
- ILVGAIQLOCKNQA-RXMQYKEDSA-
- DTXSID60442967
- (+)-Propyl lactate
- Q27259235
- Propanoic acid, 2-hydroxy-, propyl ester, (R)-
- 53651-70-0
-
- Inchi: 1S/C6H12O3/c1-3-4-9-6(8)5(2)7/h5,7H,3-4H2,1-2H3/t5-/m1/s1
- InChI Key: ILVGAIQLOCKNQA-RXMQYKEDSA-N
- SMILES: O(C([C@@H](C)O)=O)CCC
Computed Properties
- Exact Mass: 132.078644241g/mol
- Monoisotopic Mass: 132.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 90.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 46.5Ų
propanoic acid, 2-hydroxy-, propyl ester, (2r)- (9ci) Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
53651-70-0 (propanoic acid, 2-hydroxy-, propyl ester, (2r)- (9ci)) Related Products
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